(Z)-7-((diethylamino)methyl)-6-hydroxy-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-(diethylaminomethyl)-6-hydroxy-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C23H27NO6/c1-6-24(7-2)13-16-17(25)10-9-15-20(26)19(30-22(15)16)12-14-8-11-18(27-3)23(29-5)21(14)28-4/h8-12,25H,6-7,13H2,1-5H3/b19-12-
• InChI Key: HMTZTHPKFKUEJG-UNOMPAQXSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC2=C1OC(=CC3=C(C(=C(C=C3)OC)OC)OC)C2=O)O
• Isomeric SMILES: CCN(CC)CC1=C(C=CC2=C1O/C(=C\C3=C(C(=C(C=C3)OC)OC)OC)/C2=O)O
• Molecular Formula: C23H27NO6
• Molecular Weight: 413.5 g/mol
• CAS No.: 859660-73-4

Description

(Z)-7-((diethylamino)methyl)-6-hydroxy-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H27NO6 and its molecular weight is 413.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Benzofuran derivatives have been synthesized and characterized, demonstrating their potential in scientific research. For instance, novel synthesis methods have been developed for benzofuran derivatives through Strecker-type reactions, showcasing their utility in creating compounds with significant antioxidant activity (Ezzatzadeh & Hossaini, 2018). This highlights the synthetic versatility and potential biological activity of benzofuran compounds.

Antimicrobial and Antifungal Applications

Zinc(II) complexes derived from heterocyclic ligands, including benzofuran derivatives, have shown promising antimicrobial and antifungal activities. These compounds exhibit significant activity against various bacteria and fungi, identifying them as potential therapeutic agents (Yamgar et al., 2014). This application is crucial for developing new antimicrobial agents in response to rising antibiotic resistance.

Anti-Inflammatory and Analgesic Agents

Benzofuran derivatives have also been synthesized with the aim of exploring their anti-inflammatory and analgesic properties. Research indicates that certain benzodifuranyl and thiazolopyrimidines derived from benzofuran compounds exhibit considerable COX-2 inhibition, along with analgesic and anti-inflammatory activities, suggesting their potential as novel therapeutic agents (Abu‐Hashem et al., 2020). The selective inhibition of COX-2 is a desirable feature for anti-inflammatory drugs to minimize gastrointestinal side effects.

Luminescence and Magnetic Properties

Research on benzofuran derivatives has extended into the field of materials science, where their luminescence and magnetic properties are of interest. Heterometallic clusters constructed with benzofuran derivatives have been studied for their luminescent properties and potential application in magnetic materials (Song et al., 2016). This demonstrates the compound's versatility, extending its application beyond biological activity to materials science.